2-(4-((7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)sulfonyl)phenoxy)acetamide

• IUPAC Name: 2-[4-[[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl]phenoxy]acetamide
• InChI: InChI=1S/C19H21FN2O4S2/c20-17-4-2-1-3-16(17)18-9-10-22(11-12-27-18)28(24,25)15-7-5-14(6-8-15)26-13-19(21)23/h1-8,18H,9-13H2,(H2,21,23)
• InChI Key: FKNQSTMWKLZAFB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2F)S(=O)(=O)C3=CC=C(C=C3)OCC(=O)N
• Molecular Formula: C19H21FN2O4S2
• Molecular Weight: 424.5 g/mol

Description

“2-(4-((7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)sulfonyl)phenoxy)acetamide” is a chemical compound with the molecular formula C19H21FN2O4S2. Its average mass is 424.509 Da and its monoisotopic mass is 424.092682 Da.

Scientific Research Applications

Radioligands for Peripheral Benzodiazepine Receptor (PBR)

Radioligands like N-(5-fluoro-2-phenoxyphenyl)-N-(2-[(18)F]fluoromethyl-5-methoxybenzyl)acetamide, which are potent for PBR, have significant applications in positron emission tomography (PET) imaging. These compounds, due to their high affinity for PBR, are utilized in neuroscience research to explore the role of PBR in various brain disorders, including neurodegenerative diseases and brain injuries. The development and evaluation of these radioligands contribute to a better understanding of the PBR's distribution and function in the brain, facilitating the diagnosis and monitoring of neurological conditions (Zhang et al., 2003).

Inhibitors of Vascular Endothelial Growth Factor-A (VEGF-A)

Compounds like 2-(4-benzoyl-phenoxy)-N-(4-phenyl-thiazol-2-yl)-acetamides demonstrate potent antiproliferative effects through the inhibition of VEGF-A. This activity is crucial in cancer research, as VEGF-A plays a significant role in tumor angiogenesis. By inhibiting VEGF-A, these compounds offer a therapeutic strategy for controlling tumor growth and metastasis. Their development and evaluation highlight the potential for novel anticancer therapies targeting angiogenesis (Prashanth et al., 2014).

Antimicrobial Agents

The synthesis of new heterocyclic compounds incorporating sulfamoyl moieties, suitable as antimicrobial agents, illustrates another research application of structurally similar compounds. These molecules are evaluated for their antibacterial and antifungal activities, offering potential new treatments for infectious diseases. The development of such compounds is a response to the growing need for new antimicrobials due to increasing drug resistance among pathogens (Darwish et al., 2014).

Cytotoxic Activity for Cancer Treatment

Novel sulfonamide derivatives are synthesized for their cytotoxic activity against cancer cell lines. By exploring the anticancer properties of these compounds, researchers aim to discover new therapeutic agents capable of selectively inducing cell death in cancer cells without harming normal cells. Such compounds are valuable in the development of more effective and less toxic cancer treatments (Ghorab et al., 2015).